TMN 355
TMN 355
Potent cyclophilin A inhibitor (IC50 = 1.52 nM). Approximately 27 times more potent than cyclosporin A.
Brand Name:
Vulcanchem
CAS No.:
1186372-20-2
VCID:
VC0004824
InChI:
InChI=1S/C21H14ClFN2O2/c22-16-10-5-11-17(23)18(16)20(26)25-21(27)24-19-14-8-3-1-6-12(14)13-7-2-4-9-15(13)19/h1-11,19H,(H2,24,25,26,27)
SMILES:
C1=CC=C2C(=C1)C(C3=CC=CC=C32)NC(=O)NC(=O)C4=C(C=CC=C4Cl)F
Molecular Formula:
C21H14ClFN2O2
Molecular Weight:
380.803
TMN 355
CAS No.: 1186372-20-2
Inhibitors
VCID: VC0004824
Molecular Formula: C21H14ClFN2O2
Molecular Weight: 380.803
| CAS No. | 1186372-20-2 |
|---|---|
| Product Name | TMN 355 |
| Molecular Formula | C21H14ClFN2O2 |
| Molecular Weight | 380.803 |
| IUPAC Name | 2-chloro-N-(9H-fluoren-9-ylcarbamoyl)-6-fluorobenzamide |
| Standard InChI | InChI=1S/C21H14ClFN2O2/c22-16-10-5-11-17(23)18(16)20(26)25-21(27)24-19-14-8-3-1-6-12(14)13-7-2-4-9-15(13)19/h1-11,19H,(H2,24,25,26,27) |
| Standard InChIKey | SFNLLCUAISZNRV-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(C3=CC=CC=C32)NC(=O)NC(=O)C4=C(C=CC=C4Cl)F |
| Description | Potent cyclophilin A inhibitor (IC50 = 1.52 nM). Approximately 27 times more potent than cyclosporin A. |
| Synonyms | 2-Chloro-N-[(9H-fluoren-9-ylamino)carbonyl]-6-fluorobenzamide |
| PubChem Compound | 44249042 |
| Last Modified | Nov 11 2021 |
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